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Introduction

Palmer amaranth (Amaranthus palmeri) is a highly competitive and aggressive broadleaf weed

that poses a significant threat to crop production across the United States.[1][2] Its rapid

growth, prolific seed production, and increasing prevalence of herbicide resistance make it a

primary concern for growers.[1][2][3] This guide provides a comparative analysis of two widely

used non-selective herbicides, Glyphosate and Glufosinate, for the control of Palmer amaranth.

The emergence of glyphosate-resistant Palmer amaranth populations has necessitated the use

of alternative herbicides and integrated weed management strategies. Glufosinate has become

a key tool in managing these resistant populations.

Herbicide Modes of Action
Glyphosate and Glufosinate are both broad-spectrum, post-emergent herbicides, but they differ

in their mechanism of action.

Glyphosate: Belongs to the Group 9 class of herbicides and acts as a systemic herbicide. It

inhibits the 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase enzyme, which is crucial

for the production of aromatic amino acids essential for plant growth. This systemic action

allows the herbicide to translocate throughout the plant, killing the entire organism.
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Glufosinate: Is a Group 10 herbicide that functions as a contact herbicide with limited

translocation. It inhibits the glutamine synthetase enzyme, leading to a rapid accumulation of

toxic ammonia within the plant cells and disruption of photosynthesis.

Quantitative Efficacy Data
The following tables summarize the efficacy of Glyphosate and Glufosinate on both susceptible

and resistant Palmer amaranth biotypes from various field and greenhouse studies.

Table 1: Efficacy of Glyphosate on Susceptible and Resistant Palmer Amaranth

Glyphosate Rate
(kg ae/ha)

Palmer Amaranth
Biotype

% Control (28 DAT) Study Type

0.84 (Normal Use

Rate)
Susceptible 97-100% Greenhouse

2.52 (3x Normal Rate) Resistant 17% Field

10.08 (12x Normal

Rate)
Resistant 82% Field

DAT: Days After Treatment Source: Culpepper et al., 2006

Table 2: Efficacy of Glufosinate on Glyphosate-Resistant (GR) Palmer Amaranth

Glufosinate
Application

Palmer Amaranth
Height

% Control (14 DAT) Study Type

Early Post-Emergence

(EPOST)
Variable 88% Field

Late Post-Emergence

(LPOST)
Taller than EPOST 85-92% Field

DAT: Days After Treatment Source: Chahal et al., 2020
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Table 3: Comparative Efficacy of Single Post-Emergence Applications on Glyphosate-Resistant

Palmer Amaranth (<10 cm)

Herbicide % Control (28 DAFA) % Mortality (28 DAFA)

Dicamba 76% 92%

Glufosinate 65% 85%

DAFA: Days After Final Application Source: Meyer et al., 2022

Experimental Protocols
Study on Glyphosate Efficacy on Resistant Palmer Amaranth (Culpepper et al., 2006)

Objective: To confirm and quantify the level of glyphosate resistance in a Palmer amaranth

biotype from Georgia.

Field Study:

Location: A field in central Georgia with a suspected glyphosate-resistant Palmer

amaranth population.

Treatments: Glyphosate was applied at rates of 1.25, 2.5, 5.0, 7.5, and 10.0 kg ae/ha to 5-

to 13-cm-tall Palmer amaranth.

Data Collection: Visual control was assessed 28 days after application on a scale of 0 (no

control) to 100 (plant death).

Greenhouse Study:

Plant Material: Seeds from the suspected resistant population and a known susceptible

population were grown in a greenhouse.

Treatments: Glyphosate was applied at various rates to 5- to 7-cm-tall plants.

Data Collection: Visual control and shoot fresh weight were measured to determine the I50

values (the rate necessary for 50% inhibition).
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Study on Glufosinate-Based Programs for Glyphosate-Resistant Palmer Amaranth (Chahal et

al., 2020)

Objective: To evaluate the efficacy of various herbicide programs for the control of

glyphosate-resistant Palmer amaranth in soybean.

Location: Field experiments were conducted in a grower's field in Nebraska infested with

glyphosate-resistant Palmer amaranth.

Treatments: Herbicide programs included pre-emergence (PRE) applications followed by late

post-emergence (LPOST) applications, and early post-emergence (EPOST) applications

followed by LPOST applications. Glufosinate was a key component of several post-

emergence treatments.

Data Collection: Palmer amaranth control, density, and biomass reduction were assessed at

14 days after each post-emergence application.

Factors Influencing Efficacy
Several factors can influence the effectiveness of both Glyphosate and Glufosinate:

Weed Size: The efficacy of both herbicides, particularly the contact herbicide Glufosinate, is

significantly reduced on larger Palmer amaranth plants.

Environmental Conditions: Glufosinate efficacy is dependent on sunlight for optimal

performance. Applications made in the dark or during periods of low light may result in

reduced control.

Herbicide Resistance: The widespread evolution of glyphosate resistance in Palmer

amaranth has dramatically reduced its effectiveness in many regions. While glufosinate has

been an effective alternative, cases of glufosinate-resistant Palmer amaranth have also been

reported.

Application Technique: As a contact herbicide, thorough spray coverage is essential for the

effective control of Palmer amaranth with Glufosinate.

Signaling Pathways and Mechanisms of Action
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The following diagrams illustrate the mechanism of action for both Glyphosate and Glufosinate.
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Caption: Mechanism of action for Glyphosate.
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Caption: Mechanism of action for Glufosinate.

Conclusion
Both Glyphosate and Glufosinate can be effective tools for the management of Palmer

amaranth. However, the widespread resistance to Glyphosate has diminished its utility against

this problematic weed. Glufosinate offers an alternative mode of action and is a critical

component of integrated weed management programs for controlling glyphosate-resistant

Palmer amaranth. For optimal control, it is crucial to consider factors such as weed size,

environmental conditions, and the potential for resistance development. The use of pre-

emergence herbicides, timely post-emergence applications, and the rotation of herbicide

modes of action are essential for the long-term sustainable management of Palmer amaranth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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